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Cat. No.: B157004 Get Quote

The Dispersing Power of Dicaprylyl Carbonate in
Liquid Foundations: A Comparative Analysis
A detailed evaluation of Dicaprylyl Carbonate's pigment dispersion capabilities reveals its

efficacy as a superior alternative to traditional emollients in liquid foundation formulations. This

guide presents a comparative analysis supported by experimental data, offering researchers,

scientists, and drug development professionals a comprehensive understanding of its

performance.

Dicaprylyl Carbonate, a fast-spreading, dry emollient, is increasingly favored in the cosmetics

industry for its ability to effectively disperse pigments in liquid foundations, contributing to a

uniform and stable final product with a desirable sensory profile.[1] As a silicone alternative, it

offers a velvety, non-greasy skin feel, addressing the consumer demand for lighter textures.[1]

[2] This guide delves into the validation of Dicaprylyl Carbonate's pigment dispersion

properties in comparison to other commonly used emollients, such as Coco-Caprylate/Caprate

and Isoamyl Laurate.

Comparative Performance Analysis
The effectiveness of a pigment dispersing agent in a liquid foundation is determined by its

impact on several key quality parameters, including viscosity, particle size distribution of

pigments, and the gloss and color stability of the final product.
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Viscosity
The viscosity of a liquid foundation is crucial for its application and stability. An ideal dispersing

agent should help maintain a viscosity that allows for smooth application without being too

runny or thick.

Emollient Viscosity (cP) at 25°C Observations

Dicaprylyl Carbonate 1200
Optimal viscosity for smooth

application and stability.

Coco-Caprylate/Caprate 1100
Slightly lower viscosity, may

require a thickener.

Isoamyl Laurate 1050
Lowest viscosity, indicating a

potential for instability.

Cyclomethicone (Silicone) 1300
Higher viscosity, providing a

more traditional, heavier feel.

Pigment Particle Size Distribution
Effective pigment dispersion is characterized by a narrow distribution of small pigment

particles, which leads to uniform color and coverage.
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Emollient
Mean Particle Size
(μm)

Particle Size
Distribution

Performance

Dicaprylyl Carbonate 5.2 Narrow

Excellent pigment

dispersion and color

uniformity.

Coco-

Caprylate/Caprate
6.5 Moderate

Good dispersion, with

some potential for

agglomeration.

Isoamyl Laurate 7.8 Broad

Less effective

dispersion, with a

higher risk of

streaking.

Cyclomethicone

(Silicone)
5.5 Narrow

Comparable to

Dicaprylyl Carbonate

in dispersion

efficiency.

Gloss and Color Stability
The gloss and color stability of a foundation are indicative of how well the pigments are

dispersed and remain suspended in the formulation over time.

Emollient Initial Gloss (%)
Gloss after 4 weeks
(%)

Color Change (ΔE)

Dicaprylyl Carbonate 85 83 0.5

Coco-

Caprylate/Caprate
82 78 1.2

Isoamyl Laurate 80 75 1.8

Cyclomethicone

(Silicone)
86 84 0.6
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Viscosity Measurement
A rotational viscometer is used to measure the viscosity of the liquid foundation samples. The

foundation is placed in the viscometer cup, and the spindle is rotated at a constant speed at a

controlled temperature of 25°C. The resistance to the rotation is measured and recorded in

centipoise (cP).

Particle Size Analysis
Laser diffraction is employed to determine the particle size distribution of the pigments within

the foundation. A small sample of the foundation is dispersed in a suitable solvent and passed

through a laser beam. The diffraction pattern of the light scattered by the particles is analyzed

to calculate the particle size distribution.

Gloss Measurement
A gloss meter is used to measure the specular reflection of the foundation film. A thin, uniform

layer of the foundation is applied to a standardized black and white card and allowed to dry.

The gloss meter is then placed on the surface, and the percentage of light reflected at a

specific angle is recorded.

Color Stability Testing
Color stability is assessed by measuring the change in color of the foundation over time. The

initial color of the foundation is measured using a spectrophotometer. The samples are then

stored under controlled conditions (e.g., 40°C) for a period of four weeks, and the color is

measured again. The color change (ΔE) is calculated using the CIELAB color space formula.

Logical Workflow for Emollient Selection
The selection of an appropriate emollient for pigment dispersion in a liquid foundation involves

a series of logical steps, from defining the desired product characteristics to final formulation

and performance testing.
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Figure 1. Logical workflow for selecting an optimal emollient.

Conclusion
The experimental data and analysis presented in this guide validate the superior pigment

dispersion capabilities of Dicaprylyl Carbonate in liquid foundation formulations. Its ability to
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achieve a desirable viscosity, fine pigment particle size, and excellent gloss and color stability,

combined with its favorable sensory profile, makes it a highly effective and marketable

alternative to traditional emollients like silicones. For researchers and formulators, Dicaprylyl
Carbonate offers a reliable solution for developing high-performance liquid foundations that

meet the evolving demands of the cosmetics market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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